molecular formula C15H18N2O B8414189 4-(1H-indol-3-yl)-3,6-dihydro-1-(2H)-pyridine-ethanol

4-(1H-indol-3-yl)-3,6-dihydro-1-(2H)-pyridine-ethanol

Cat. No. B8414189
M. Wt: 242.32 g/mol
InChI Key: DWXMFQJVOWOWOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04324790

Procedure details

15.6 ml of 6 N hydrochloric acid were added to a mixture of the product of Step A and 156 ml of 95% ethanol and the mixture was stirred for 31/2 hours under an inert atmosphere and was then poured into one liter of water. 10 ml of sodium hydroxide were added to the mixture which was then filtered. The recovered crystals were washed with water and dried under reduced pressure to obtain 4.068 g of 4-(1H-indol-3-yl)-3,6-dihydro-1-(2H)-pyridine-ethanol melting at 164°-165° C.
Quantity
15.6 mL
Type
reactant
Reaction Step One
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
156 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
Cl.O1CCCCC1[O:8][CH2:9][CH2:10][N:11]1[CH2:16][CH:15]=[C:14]([C:17]2[C:25]3[C:20](=[CH:21][CH:22]=[CH:23][CH:24]=3)[NH:19][CH:18]=2)[CH2:13][CH2:12]1.C(O)C.[OH-].[Na+]>O>[NH:19]1[C:20]2[C:25](=[CH:24][CH:23]=[CH:22][CH:21]=2)[C:17]([C:14]2[CH2:15][CH2:16][N:11]([CH2:10][CH2:9][OH:8])[CH2:12][CH:13]=2)=[CH:18]1 |f:3.4|

Inputs

Step One
Name
Quantity
15.6 mL
Type
reactant
Smiles
Cl
Name
product
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(CCCC1)OCCN1CCC(=CC1)C1=CNC2=CC=CC=C12
Name
Quantity
156 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
Quantity
10 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
Quantity
1 L
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 31/2 hours under an inert atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
was then filtered
WASH
Type
WASH
Details
The recovered crystals were washed with water
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
product
Smiles
N1C=C(C2=CC=CC=C12)C=1CCN(CC1)CCO
Measurements
Type Value Analysis
AMOUNT: MASS 4.068 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.